Ammonia-15N,d3
Overview
Description
Ammonia-15N,d3 (15N-NH3) is a stable isotope of ammonia (NH3) that is used in scientific research. It is widely used in biochemistry and physiology due to its unique properties, which make it an ideal tool for studying metabolism and other biochemical processes. 15N-NH3 is also used in lab experiments to study the mechanism of action of enzymes and other biochemical pathways.
Scientific Research Applications
Isotope Tracing in Atmospheric Studies
Stable nitrogen isotope composition (δ15N) has been utilized to address the origins of ambient ammonia in urban atmospheres. A study demonstrated how δ15N values of ammonia samples, collected from various sources, provide distinct isotopic signatures that can differentiate between vehicle emissions and other sources such as livestock, waste, and fertilizers. This differentiation is crucial for understanding the contributions of different ammonia sources to particulate matter in urban environments. The use of δ15N in isotope mixing models has been applied to quantify the sources of ambient ammonia in Beijing before, during, and after air quality control measures were implemented, illustrating the potential of this approach for informing urban air quality management strategies (Chang et al., 2016).
Nitrogen Cycling in Ecosystems
Research on nitrogen cycling in ecosystems has benefited from the use of nitrogen isotopes to evaluate N transport in soil-plant systems. Studies have shown significant gaseous ammonia losses from soils and plants, highlighting the importance of atmospheric ammonia transport in the overall nitrogen balance. These insights have implications for understanding the dynamics of nitrogen cycling and the role of ammonia volatilization and absorption in ecosystems (Harper & Sharpe, 1998).
Enhancing Fertilizer Efficiency
Investigations into the efficiency of ammonia capture by semi-open static collectors have contributed to the field of agricultural science, particularly in the quantification of ammonia volatilization from nitrogen fertilizers. Such research is vital for developing methods to reduce ammonia loss, thereby enhancing the efficiency of fertilizer use in agriculture (Cabezas et al., 1999).
Electrochemical Ammonia Synthesis
Recent advances in electrochemical ammonia synthesis from sustainable resources have highlighted the potential for producing ammonia under less energy-intensive conditions compared to the traditional Haber-Bosch process. Research in this area focuses on the development of electrocatalysts capable of reducing nitrogen to ammonia using renewable electricity, offering a sustainable pathway for ammonia production (Shipman & Symes, 2017).
properties
InChI |
InChI=1S/H3N/h1H3/i1+1/hD3 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGZKDVFQNNGYKY-IQGFCBPYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H][15N]([2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60583844 |
Source
|
| Record name | (~2~H_3_,~15~N)Ammonia | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60583844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
21.042414232 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ammonia-15N,d3 | |
CAS RN |
22364-56-3 |
Source
|
| Record name | (~2~H_3_,~15~N)Ammonia | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60583844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 22364-56-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
